molecular formula C9H7ClF2O B8595377 3-(3,4-Difluorophenyl)propanoyl chloride CAS No. 161712-76-1

3-(3,4-Difluorophenyl)propanoyl chloride

Cat. No.: B8595377
CAS No.: 161712-76-1
M. Wt: 204.60 g/mol
InChI Key: DDDFLVOQZPSQPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,4-Difluorophenyl)propanoyl chloride is a useful research compound. Its molecular formula is C9H7ClF2O and its molecular weight is 204.60 g/mol. The purity is usually 95%.
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Properties

CAS No.

161712-76-1

Molecular Formula

C9H7ClF2O

Molecular Weight

204.60 g/mol

IUPAC Name

3-(3,4-difluorophenyl)propanoyl chloride

InChI

InChI=1S/C9H7ClF2O/c10-9(13)4-2-6-1-3-7(11)8(12)5-6/h1,3,5H,2,4H2

InChI Key

DDDFLVOQZPSQPV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CCC(=O)Cl)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a dichloromethane solution (200 mL) containing 3,4-difluorophenyl propionic acid (30.45 g, 163.6 mmol) and 2 drops of dimethylformamide was added oxalyl chloride (41.4 g, 327.1 mmol) over 20 min. The resulting solution was stirred for 24 hours at which time the solvent was removed in vacuo. The residual oil was then evaporated with toluene (˜100 mL) yielding 33.4 g of 3-(3,4-difluorophenyl)propanoyl chloride as a yellow liquid, which was taken directly into the next step.
Quantity
41.4 g
Type
reactant
Reaction Step One
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30.45 g
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reactant
Reaction Step Two
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0 (± 1) mol
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catalyst
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Quantity
200 mL
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solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

To 0.27 mol of 3,4-difluorocinnamic acid dissolved in dichloroethane there are added 20 drops of dimethylformamide and 100 ml of thionyl chloride.
Quantity
0.27 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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